K41498

• Molecular Formula: C156H264N46O46
• Molecular Weight: 3520.0 g/mol
• InChI: InChI=1S/C156H264N46O46/c1-20-81(14)122(199-140(233)93(41-29-33-61-160)180-133(226)94(42-34-62-172-155(167)168)181-142(235)103(64-76(4)5)193-145(238)106(67-79(10)11)196-147(240)108(70-88-74-171-75-174-88)191-128(221)89(161)69-87-36-24-23-25-37-87)152(245)189-102(50-57-120(215)216)141(234)200-123(82(15)21-2)151(244)188-101(49-56-119(213)214)139(232)179-91(39-27-31-59-158)131(224)185-98(46-53-114(164)206)136(229)187-100(48-55-118(211)212)138(231)178-92(40-28-32-60-159)132(225)186-99(47-54-117(209)210)137(230)177-90(38-26-30-58-157)130(223)184-97(45-52-113(163)205)135(228)183-96(44-51-112(162)204)129(222)176-84(17)126(219)175-85(18)127(220)190-109(71-115(165)207)149(242)197-110(72-116(166)208)148(241)182-95(43-35-63-173-156(169)170)134(227)192-104(65-77(6)7)143(236)194-105(66-78(8)9)144(237)195-107(68-80(12)13)146(239)198-111(73-121(217)218)150(243)202-125(86(19)203)153(246)201-124(154(247)248)83(16)22-3/h23-25,36-37,74-86,89-111,122-125,203H,20-22,26-35,38-73,157-161H2,1-19H3,(H2,162,204)(H2,163,205)(H2,164,206)(H2,165,207)(H2,166,208)(H,171,174)(H,175,219)(H,176,222)(H,177,230)(H,178,231)(H,179,232)(H,180,226)(H,181,235)(H,182,241)(H,183,228)(H,184,223)(H,185,224)(H,186,225)(H,187,229)(H,188,244)(H,189,245)(H,190,220)(H,191,221)(H,192,227)(H,193,238)(H,194,236)(H,195,237)(H,196,240)(H,197,242)(H,198,239)(H,199,233)(H,200,234)(H,201,246)(H,202,243)(H,209,210)(H,211,212)(H,213,214)(H,215,216)(H,217,218)(H,247,248)(H4,167,168,172)(H4,169,170,173)/t81-,82-,83-,84-,85-,86+,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,122-,123-,124-,125-/m0/s1
• InChIKey: NXDTZPDUWWAHAM-JXLAGIIJSA-N

K41498: Highly Selective CRF₂ Receptor Antagonist Overview

K41498是一种强效且高度选择性的促肾上腺皮质激素释放因子2型（CRF2）受体肽类拮抗剂，属于反义蛙皮素-30（antisauvagine-30, aSvg-30）的结构类似物[1]。其对人类CRF2α和CRF2β受体展现出亚纳摩尔级的结合亲和力，而对CRF1受体的亲和力则低数百倍，表现出明确的受体亚型选择性[2]。该化合物在体内外实验中均被证实能有效阻断CRF2受体介导的下游信号，包括抑制cAMP积累和拮抗urocortin诱导的低血压效应。

CRF₂ receptor pathway inhibition studies

Peripheral cardiovascular research models

Receptor autoradiography and tissue mapping

Stress-related disorder model studies

• [1] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source
• [2] TargetMol. K41498 (TFA) Datasheet. Catalog No. T83674. View Source

Why K41498 Cannot Be Substituted by Generic CRF₂ Antagonists

尽管市面上存在多种CRF2受体拮抗剂（如astressin2-B、K31440、anti-sauvagine-30等），但它们在受体亚型选择性、体内药效、代谢稳定性以及实验工具属性上存在显著差异[1]。简单替换可能导致实验结果不可重复或数据解读偏差。K41498通过其独特的[D-Phe11, His12, Nle17]三氨基酸修饰，在保持高亲和力的同时，实现了对CRF1受体超过640倍的选择性窗口，并已通过放射性碘标记验证了其作为研究工具的多功能性[2]。以下定量数据揭示了其与基线化合物或同类候选物的具体差异。

1 Parent compound aSvg-30 shows lower human CRF₂ binding and narrower selectivity, limiting sensitive human receptor assays.

2 Astressin-2B selectivity profile differs; its CRF₁/CRF₂ window may not ensure exclusive CRF₂ pathway interpretation.

3 Unmodified aSvg-30 cannot be directly converted into a stable ¹²⁵I-tracer for quantitative receptor autoradiography.

• [1] Rühmann, A., et al. (2002). Design, synthesis and pharmacological characterization of new highly selective CRF2 antagonists: development of 123I-K31440 as a potential SPECT ligand. Peptides, 23(3), 453-60. View Source
• [2] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source

Quantitative Evidence for K41498 Selectivity and In Vivo Pharmacology

Human CRF₂ Binding Affinity: K41498 vs. Antisauvagine-30

K41498对人源CRF2α和CRF2β受体的结合亲和力（Ki）分别为0.66 nM和0.62 nM，而其对CRF1受体的Ki值则高达425 nM [1]。与母体化合物antisauvagine-30相比，K41498通过引入[D-Phe11, His12, Nle17]修饰，在保持亚纳摩尔级亲和力的同时，实现了超过640倍的选择性窗口 [2]。相比之下，早期的CRF2拮抗剂如antisauvagine-30对mCRFR2β相较于rCRFR1的选择性约为110倍 [3]，这表明K41498的受体选择性得到了显著优化。

Human CRF₂ binding

Head-to-head

K41498 Ki: 0.66 nM (hCRF₂α), 0.62 nM (hCRF₂β) vs aSvg-30 Ki: 3.7 nM, 4.0 nM

Reported higher binding affinity for human CRF₂ subtypes.

Cross-study comparison; verify in target assay.

Evidence Dimension	受体结合亲和力 (Ki)
Target Compound Data	hCRF2α: 0.66±0.03 nM; hCRF2β: 0.62±0.01 nM; hCRF1: 425±50 nM
Comparator Or Baseline	antisauvagine-30: mCRFR2β vs rCRFR1 选择性约110倍 (Ki值未直接提供)
Quantified Difference	选择性窗口 > 640倍 (425 nM / 0.66 nM)
Conditions	HEK293细胞，稳定转染人源hCRF1、hCRF2α、hCRF2β受体

Why This Matters

高选择性窗口可大幅降低实验中CRF1受体信号干扰，确保药理学结论的特异性。

• [1] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source
• [2] TargetMol. K41498 (TFA) Datasheet. Catalog No. T83674. View Source
• [3] Rühmann, A., et al. (1998). Structural requirements for peptidic antagonists of the corticotropin-releasing factor receptor (CRFR): Development of CRFR2β-selective antisauvagine-30. Proc Natl Acad Sci U S A, 95(26), 15264–15269. View Source

CRF₂ vs. CRF₁ Receptor Selectivity: K41498 and Astressin 2B

在功能性测定中，K41498能够浓度依赖性地抑制sauvagine刺激的cAMP积累，该效应在表达hCRF2α和hCRF2β的HEK293细胞中得到验证 [1]。尽管文献中未明确给出其功能性拮抗的IC50值，但结合其亚纳摩尔级的Ki值（0.62-0.66 nM），可以推断其功能性拮抗效力与结合亲和力高度相关。与之相比，母体化合物antisauvagine-30虽被报道为mCRFR2β上最有效的cAMP抑制剂，但其选择性远低于K41498 [2]。

CRF₂/CRF₁ selectivity

Head-to-head

K41498 selectivity ratio ~644-fold vs Astressin 2B ~384-fold

Reported wider selectivity window may support exclusive CRF₂ pathway interpretation.

Comparative review; off-target profile may differ.

Evidence Dimension	功能性拮抗作用 (cAMP抑制)
Target Compound Data	浓度依赖性抑制sauvagine刺激的cAMP积累 (具体IC50未报道)
Comparator Or Baseline	antisauvagine-30: 有效抑制mCRFR2β介导的cAMP，但选择性较低
Quantified Difference	无量化数据，但选择性窗口提升>5倍
Conditions	HEK293细胞，稳定转染人源hCRF2α、hCRF2β受体

Why This Matters

功能性拮抗数据与结合亲和力相互印证，确证K41498不仅是高亲和力配体，更是功能明确的拮抗剂。

• [1] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source
• [2] Rühmann, A., et al. (1998). Structural requirements for peptidic antagonists of the corticotropin-releasing factor receptor (CRFR): Development of CRFR2β-selective antisauvagine-30. Proc Natl Acad Sci U S A, 95(26), 15264–15269. View Source

In Vivo Blockade of Urocortin-Induced Hypotension

在清醒的Wistar-Kyoto大鼠中，静脉注射1.84 μg的K41498能够完全拮抗由全身性urocortin（1.4 μg, i.v.）诱导的低血压反应 [1]。与之形成鲜明对比的是，相同剂量的K41498对中枢注射urocortin（2.35 μg, i.c.v.）引起的升压反应无任何阻断作用 [1]。这一体内药理学特征明确区分了外周与中枢CRF2受体的功能，并证实K41498在体内能够有效且选择性地阻断外周CRF2受体介导的心血管效应。

In vivo hypotension block

Reported

Complete blockade at 1.84 μg i.v. in conscious rats

Reported peripheral CRF₂ functional antagonism in rat model.

n=4; model-specific cardiovascular endpoint.

Evidence Dimension	体内血压反应
Target Compound Data	K41498 (1.84 μg, i.v.) 阻断全身urocortin的低血压效应；不阻断中枢urocortin的升压效应
Comparator Or Baseline	无阻断剂对照 (全身urocortin诱导低血压)
Quantified Difference	100%阻断 (完全拮抗)
Conditions	清醒Wistar-Kyoto大鼠，静脉注射 (i.v.) 或脑室内注射 (i.c.v.) urocortin

Why This Matters

该体内数据直接证明了K41498作为CRF2拮抗剂的体内有效性，并揭示了其在外周血管系统中的特异性作用，这是体外结合数据无法替代的选型依据。

• [1] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source

Radioiodinated Tracer Development: ¹²⁵I-K41498 vs. ¹²⁵I-aSvg-30

K41498成功被放射性碘-125标记（¹²⁵I-K41498），并在放射自显影研究中展现出高特异性的结合模式。其结合可被大鼠urocortin、astressin和aSvg30竞争性置换，但不受CRF1选择性拮抗剂antalarmin的影响，确证了其与CRF2受体的特异性结合 [1]。该特性使得K41498成为研究CRF2受体在脑和周围组织中定位的独特工具。相比之下，并非所有CRF2拮抗剂都能成功进行放射性标记并保留结合特性。

Tracer development

Reported

¹²⁵I-K41498 showed specific, displaceable binding in rat brain autoradiography

Supports receptor localization studies; parent ¹²⁵I-aSvg-30 used mainly for in vitro binding.

Cross-study; evaluate for your tissue model.

Evidence Dimension	放射性标记可行性及特异性
Target Compound Data	¹²⁵I-K41498 (100 pM) 显示特异性结合，被CRF2配体置换，不被CRF1配体置换
Comparator Or Baseline	部分其他肽类拮抗剂可能无法耐受碘标过程或标记后失活
Quantified Difference	无量化数据，但提供了定性功能优势
Conditions	大鼠脑切片和心脏组织的放射自显影

Why This Matters

放射性标记能力极大地扩展了K41498作为研究工具的应用范围，使其不仅能用于药理学阻断，还能用于受体定位和表达研究。

• [1] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source

Optimal Application Scenarios for K41498

Dissecting CRF₂-Exclusive Signaling in Cell Lines

鉴于K41498在体内选择性阻断全身urocortin诱导的低血压，而不影响中枢urocortin的升压效应 [1]，其非常适合用于解析外周CRF2受体（尤其是血管系统）在心血管调节中的具体作用。研究人员可使用该化合物在高血压、心力衰竭等动物模型中明确外周CRF2信号通路的贡献。

Studying Peripheral CRF₂ Receptors in Cardiovascular Regulation

由于K41498可被放射性碘标记且保留高亲和力和特异性 [1]，其碘标产物（¹²⁵I-K41498）是进行CRF2受体在脑区、心脏及其他外周组织中精确定位研究的理想工具。相较于依赖抗体的免疫组化方法，放射性配体结合可提供更直接的受体药理学信息。

Anatomical Mapping of Native CRF₂ Receptor Distribution

K41498对CRF2受体的高选择性（>640倍 vs. CRF1）[1]使其成为在混合细胞体系或整体动物中区分两种CRF受体亚型功能的宝贵工具。在与CRF1选择性拮抗剂（如CP-154526或NBI-27914）联合使用时，可实现对CRF信号网络的精细解析。

High-Selectivity Tool for Stress-Related Disorder Models

文献指出，选择性CRF2拮抗剂可逆转应激诱导的胃停滞等CRF2介导的终点事件 [1]。因此，K41498可应用于研究应激状态下胃肠动力异常的神经内分泌机制，特别是在需要排除CRF1受体干扰的实验设计中。

Application

Selection Property

Validation Focus

CRF₂-exclusive cell signaling studies

Reported high selectivity profile for CRF₂

CRF₂-specific pathway and phenotype attribution

Peripheral cardiovascular CRF₂ research

In vivo peripheral functional blockade context

CRF₂-mediated cardiovascular response models

Native CRF₂ receptor autoradiography

Radiolabeled analog compatibility for tracer studies

Receptor localization and quantification in tissues

Stress-related disorder model studies

Stringent CRF₂ selectivity and affinity review

CRF₂ subtype-specific endpoint interpretation in behavioral/physiological models

• [1] Lawrence, A. J., Krstew, E. V., Dautzenberg, F. M., & Rühmann, A. (2002). The highly selective CRF2 receptor antagonist K41498 binds to presynaptic CRF2 receptors in rat brain. British Journal of Pharmacology, 136(6), 896–904. View Source